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Compound of Interest

Compound Name: Velnacrine-d3

Cat. No.: B587674 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions for Velnacrine-d3. Velnacrine is a cholinesterase inhibitor, and its deuterated

form, Velnacrine-d3, is often used in pharmacokinetic studies and as an internal standard in

analytical methods.[1][2] Proper preparation of stock solutions is critical for ensuring the

accuracy and reproducibility of experimental results.

Compound Information and Properties
Velnacrine-d3 is a stable, isotopically labeled version of Velnacrine, where three hydrogen

atoms have been replaced by deuterium.[3] This labeling is useful for metabolic studies and as

an internal standard for mass spectrometry-based quantification, as the deuterium substitution

provides a distinct mass shift while maintaining similar chemical properties to the parent

compound.[2][4] The most common commercially available form is (±)-Velnacrine-1,2,2-d3

Maleate.[5]

Data Summary
The following table summarizes the key quantitative data for (±)-Velnacrine-1,2,2-d3 Maleate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b587674?utm_src=pdf-interest
https://www.benchchem.com/product/b587674?utm_src=pdf-body
https://www.benchchem.com/product/b587674?utm_src=pdf-body
https://en.wikipedia.org/wiki/Velnacrine
https://resolvemass.ca/deuterated-reagents-for-pharmaceuticals/
https://www.benchchem.com/product/b587674?utm_src=pdf-body
https://www.medchemexpress.cn/velnacrine-d3.html
https://resolvemass.ca/deuterated-reagents-for-pharmaceuticals/
https://isotope-science.alfa-chemistry.com/preparation-methods-of-deuterated-drugs-focus-on-chemical-synthesis-approach.html
https://www.cdnisotopes.com/velnacrine-1-2-2-d3-maleate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Product Name
(±)-Velnacrine-1,2,2-d3

Maleate
[5]

Synonyms

Hydroxytacrine-d3 Maleate; 9-

Amino-1,2,3,4-tetrahydro-1-

acridinol-d3 Maleate

[5]

Molecular Weight 333.36 g/mol [5]

CAS Number (Unlabeled) 118909-22-1 (Maleate salt) [1][5]

Isotopic Enrichment ≥99 atom % D [5]

Recommended Solvents DMSO, Ethanol [6]

Storage (Solid Form)

Store powder at -20°C for

long-term stability (up to 3

years).

[6]

Storage (Stock Solution)

Store in solvent at -80°C for

long-term stability (up to 1

year).

[6]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of (±)-Velnacrine-1,2,2-d3

Maleate in DMSO.

Materials and Equipment
(±)-Velnacrine-1,2,2-d3 Maleate powder

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Sterile, amber-colored microcentrifuge tubes or cryovials
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Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Always handle Velnacrine-d3 and DMSO in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for Velnacrine-d3 before use.[5]

Wear appropriate PPE at all times to avoid skin and eye contact.

Stock Solution Calculation
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

/ 1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Mass (mg) = 10 mM × 1 mL × 333.36 g/mol / 1000

Mass (mg) = 3.33 mg

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of Velnacrine-d3 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent moisture condensation.

Weighing: Carefully weigh out the calculated amount of Velnacrine-d3 powder (e.g., 3.33

mg) using an analytical balance and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the vial containing the

powder.
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Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, briefly sonicate the vial in a water bath to aid dissolution.

Visually inspect the solution against a light source to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile, amber-colored

cryovials.

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date of preparation. Store the aliquots upright in a freezer at -80°C for long-term storage.[6]

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the high-

concentration stock solution with the appropriate assay buffer or cell culture medium.

Example: Preparing a 10 µM Working Solution

To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, perform a 1:1000

dilution:

Add 1 µL of the 10 mM Velnacrine-d3 stock solution to 999 µL of the desired buffer or

medium.

Mix thoroughly by gentle vortexing or pipetting. Use immediately.

Visualized Workflow and Diagrams
Stock Solution Preparation Workflow
The following diagram illustrates the standard workflow for preparing Velnacrine-d3 stock

solutions.
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Preparation

Storage

Start: Velnacrine-d3 Powder

1. Weigh Compound
(e.g., 3.33 mg)

2. Add Solvent
(e.g., 1 mL DMSO)

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into Vials
(Single-Use Volumes)

5. Store Aliquots
 at -80°C

Click to download full resolution via product page

Caption: Workflow for Velnacrine-d3 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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